Cas no 2188202-83-5 (5-[3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carbonyl]-2,1,3-benzothiadiazole)

• Product Name: 5-[3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carbonyl]-2,1,3-benzothiadiazole
• CAS No: 2188202-83-5
• MF: C₁₆H₁₆N₆OS
• MW: 340.402840614319
• CID: 6571150
• PubChem ID: 126854576
• Update Time: 2025-11-07

5-[3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carbonyl]-2,1,3-benzothiadiazole Chemical and Physical Properties

Names and Identifiers

• 2,1,3-benzothiadiazol-5-yl-[3-(triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]methanone
• 2188202-83-5
• AKOS032465198
• 5-[3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carbonyl]-2,1,3-benzothiadiazole
• F6472-2569

• Inchi： 1S/C16H16N6OS/c23-16(10-1-4-14-15(7-10)19-24-18-14)22-11-2-3-12(22)9-13(8-11)21-6-5-17-20-21/h1,4-7,11-13H,2-3,8-9H2
• InChI Key： UVTJOZXEVOFJDO-UHFFFAOYSA-N
• SMILES： S1N=C2C=CC(=CC2=N1)C(N1C2CC(CC1CC2)N1C=CN=N1)=O

Computed Properties

• Exact Mass: 340.11063033g/mol
• Monoisotopic Mass: 340.11063033g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 105Ų

Additional information on 5-[3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carbonyl]-2,1,3-benzothiadiazole

Exploring the Potential of 5-[3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carbonyl]-2,1,3-benzothiadiazole (CAS No. 2188202-83-5) in Modern Drug Discovery

In the rapidly evolving field of medicinal chemistry, the compound 5-[3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carbonyl]-2,1,3-benzothiadiazole (CAS No. 2188202-83-5) has garnered significant attention due to its unique structural features and potential therapeutic applications. This molecule combines a 1,2,3-triazole moiety with an 8-azabicyclo[3.2.1]octane scaffold and a benzothiadiazole group, making it a promising candidate for drug development. Researchers are particularly interested in its role as a kinase inhibitor or GPCR modulator, which aligns with current trends in targeting protein-protein interactions and signal transduction pathways.

The structural complexity of 5-[3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carbonyl]-2,1,3-benzothiadiazole offers multiple sites for chemical modification, enabling the optimization of pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. This adaptability is crucial in addressing challenges like drug resistance and selectivity issues, which are hot topics in oncology and infectious disease research. Recent studies suggest that derivatives of this compound may exhibit activity against viral proteases or inflammatory cytokines, positioning it as a versatile scaffold for multi-target therapies.

From a synthetic chemistry perspective, the incorporation of the 1,2,3-triazole ring via click chemistry highlights the compound’s compatibility with modern high-throughput screening methodologies. The azabicyclo[3.2.1]octane core, a bridged heterocycle, contributes to conformational rigidity, potentially enhancing binding affinity to biological targets. Meanwhile, the benzothiadiazole unit is known for its electron-withdrawing properties, which could influence the compound’s electronic distribution and intermolecular interactions. These features make CAS No. 2188202-83-5 a valuable subject for structure-activity relationship (SAR) studies.

In the context of AI-driven drug discovery, this compound exemplifies how computational tools can predict binding modes and optimize lead compounds. Machine learning models trained on similar heterocyclic compounds may accelerate the identification of analogs with improved efficacy. Additionally, the growing demand for fragment-based drug design and covalent inhibitors has spurred interest in the reactive groups present in this molecule, such as the triazole and carbonyl functionalities.

Environmental and green chemistry considerations are also relevant to the synthesis of 5-[3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carbonyl]-2,1,3-benzothiadiazole. Researchers are exploring catalytic methods to reduce waste and energy consumption during its production, aligning with global sustainability goals. Furthermore, its potential application in neurodegenerative diseases or metabolic disorders could address unmet medical needs, a key focus area for pharmaceutical companies.

As the scientific community continues to investigate CAS No. 2188202-83-5, its integration into combinatorial chemistry libraries and virtual screening platforms will likely expand. The compound’s versatility underscores its importance in bridging medicinal chemistry and chemical biology, offering insights into novel therapeutic mechanisms. Future research may explore its utility in photopharmacology or targeted drug delivery, further solidifying its role in next-generation therapeutics.